Cas no 2228598-31-8 (5-methoxy-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-methoxy-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2228598-31-8
• MF: C₇H₆FNO₅S
• MW: 235.1896443367
• CID: 6355316
• PubChem ID: 165868899
• Update Time: 2025-10-31

5-methoxy-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-nitrobenzene-1-sulfonyl fluoride
• 2228598-31-8
• EN300-1583389

• Inchi： 1S/C7H6FNO5S/c1-14-5-2-3-6(9(10)11)7(4-5)15(8,12)13/h2-4H,1H3
• InChI Key： OQGKEUVRLYFALX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1[N+](=O)[O-])OC)(=O)(=O)F

Computed Properties

• Exact Mass: 234.99507163g/mol
• Monoisotopic Mass: 234.99507163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-methoxy-2-nitrobenzene-1-sulfonyl fluoride

Comprehensive Overview of 5-Methoxy-2-nitrobenzene-1-sulfonyl Fluoride (CAS No. 2228598-31-8)

5-Methoxy-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 2228598-31-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique methoxy and nitro functional groups, serves as a versatile building block for constructing complex molecular architectures. Its sulfonyl fluoride moiety is particularly valuable in click chemistry and bioconjugation applications, aligning with the growing demand for selective chemical probes and covalent inhibitors in drug discovery.

The rise of targeted covalent inhibitors in therapeutic development has propelled interest in sulfonyl fluoride-based compounds. Researchers frequently search for "sulfonyl fluoride applications in drug discovery" or "5-methoxy-2-nitrobenzene derivatives," reflecting the compound's relevance in addressing challenges like protein-protein interaction modulation and enzyme inhibition. Unlike traditional non-covalent binders, 5-methoxy-2-nitrobenzene-1-sulfonyl fluoride offers reversible covalent binding properties, making it a hot topic in discussions about next-generation pharmaceuticals.

From a synthetic perspective, this compound's nitrobenzene core allows for diverse functionalization, answering frequent queries about "aromatic sulfonyl fluoride reactivity." Its electron-withdrawing nitro group enhances the electrophilicity of the sulfonyl fluoride, enabling efficient reactions with nucleophiles under mild conditions—a feature highly sought after in green chemistry initiatives. Laboratories exploring "sustainable fluorination methods" often evaluate derivatives like CAS 2228598-31-8 for their balance between reactivity and stability.

In material science, the compound's potential extends to polymer modification and surface functionalization, addressing trending searches about "sulfonyl fluorides in materials engineering." The methoxy group provides solubility advantages, while the nitro group facilitates subsequent reduction to amino derivatives—a transformation frequently investigated for "multi-step synthesis optimization." These attributes make it valuable for designing functionalized nanomaterials with tailored properties.

Quality control of 5-methoxy-2-nitrobenzene-1-sulfonyl fluoride involves advanced analytical techniques, responding to industry demands for "high-purity sulfonyl fluoride characterization." Modern HPLC and NMR methods verify the absence of hydrolyzed byproducts—a critical consideration given the compound's sensitivity to moisture. This aligns with pharmaceutical quality standards and answers common questions about "stability testing for sulfonyl fluorides."

The safety profile of CAS 2228598-31-8 follows standard laboratory handling protocols for reactive fluoroorganics, addressing concerns about "safe handling of sulfonyl fluorides." While not classified as hazardous under normal use, its reactivity warrants proper storage conditions—a topic frequently covered in "chemical storage best practices" discussions. The compound's stability in anhydrous environments makes it preferable for long-term storage compared to more labile analogs.

Looking ahead, 5-methoxy-2-nitrobenzene-1-sulfonyl fluoride continues to inspire research across multiple disciplines. Its role in developing covalent drug candidates positions it at the forefront of medicinal chemistry, while its utility in materials functionalization meets industrial needs. As synthetic methodologies advance, this compound's unique combination of reactivity, stability, and versatility ensures its ongoing relevance in scientific innovation.